![molecular formula C6H8N2O2S B1374727 3-Amino-3-(1,3-thiazol-2-yl)propanoic acid CAS No. 52396-78-8](/img/structure/B1374727.png)
3-Amino-3-(1,3-thiazol-2-yl)propanoic acid
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Overview
Description
“3-Amino-3-(1,3-thiazol-2-yl)propanoic acid” is a compound with the CAS Number: 2225141-78-4 . It is also known as this compound dihydrochloride . The compound is typically stored at room temperature and comes in a powder form .
Synthesis Analysis
The compound can be synthesized from N-phenyl-N-thiocarbamoyl-β-alanine by the Hantzsch method . The reaction involves compound 1 and chloroacetaldehyde in refluxing water solution for 2 hours . This results in a water-soluble amino acid hydrochloride .
Molecular Structure Analysis
The molecular weight of the compound is 245.13 . The IUPAC name is 3-amino-3-(thiazol-2-yl)propanoic acid dihydrochloride . The Inchi Code is 1S/C6H8N2O2S.2ClH/c7-4(3-5(9)10)6-8-1-2-11-6;;/h1-2,4H,3,7H2,(H,9,10);2*1H .
Physical And Chemical Properties Analysis
The compound has a predicted boiling point of 340.1±42.0 °C and a predicted density of 1.361±0.06 g/cm3 .
Scientific Research Applications
Synthesis and Biological Activity
3-Amino-3-(1,3-thiazol-2-yl)propanoic acid and its derivatives have been explored for their biological activities. A study by Mickevičius et al. (2013) synthesized derivatives with thiazole, aromatic, and heterocyclic substituents, finding some compounds with discrete antimicrobial activity. Notably, one derivative was found to promote rapeseed growth, increasing seed yield and oil content (Mickevičius et al., 2013).
Combinatorial Library Synthesis
Zhuravel et al. (2005) developed a parallel solution-phase synthesis of a combinatorial library of 3-[4-(R1-coumarin-3-yl)-1,3-thiazol-2-ylcarbamoyl]propanoic acid amides. This method involved synthesizing core building blocks and then corresponding amides, highlighting the compound's versatility in combinatorial chemistry (Zhuravel et al., 2005).
Luminescent Metal Complexes
Kanwal et al. (2020) reported the synthesis of luminescent metal complexes using 3-(thiazol-2-yl carbamoyl) propanoic acid. These complexes, involving Co(II), Ni(II), Cu(II), Zn(II), and Bi(III), exhibited antibacterial and antifungal potential, with notable luminescent properties, especially in the Bi(III) complex (Kanwal et al., 2020).
Corrosion Inhibition
Srivastava et al. (2017) synthesized novel amino acids based corrosion inhibitors, including derivatives of this compound. These inhibitors showed high efficiency in protecting metal surfaces from corrosion, demonstrating the compound's utility in industrial applications (Srivastava et al., 2017).
Safety and Hazards
Mechanism of Action
Mode of Action
It’s known that the compound has been synthesized from n-phenyl-n-thiocarbamoyl-β-alanine by the hantzsch method . The interaction of this compound with its targets and the resulting changes are yet to be elucidated.
Result of Action
Some synthesized compounds related to 3-Amino-3-(1,3-thiazol-2-yl)propanoic acid have shown discrete antimicrobial activity . Moreover, a compound with a similar structure was found to promote rapeseed growth and increase seed yield and oil content . .
properties
IUPAC Name |
3-amino-3-(1,3-thiazol-2-yl)propanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O2S/c7-4(3-5(9)10)6-8-1-2-11-6/h1-2,4H,3,7H2,(H,9,10) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYXFYJOVBFTPTP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=N1)C(CC(=O)O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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